Cas no 850375-01-8 (Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate)

• Product Name: Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate
• CAS No: 850375-01-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD07368532
• CID: 716903
• PubChem ID: 7127809
• Update Time: 2025-09-19

Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate
• Benzoic acid,4-(5-methyl-1,2,4-oxadiazol-3-yl)-, ethyl ester
• AC-7323
• 3-[4-(Ethoxycarbonyl)phenyl]-5-methyl-1,2,4-oxadiazole
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)Benzoic acid ethyl ester
• Ethyl4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate97%
• Benzoic acid, 4-(5-methyl-1,2,4-oxadiazol-3-yl)-, ethyl ester
• J-520933
• MFCD07368532
• AC6937
• DB-014367
• SY005725
• 850375-01-8
• AKOS015950564
• CS-0317102
• AS-9229
• DTXSID90427808

• MDL： MFCD07368532
• Inchi： 1S/C12H12N2O3/c1-3-16-12(15)10-6-4-9(5-7-10)11-13-8(2)17-14-11/h4-7H,3H2,1-2H3
• InChI Key： QGJFLYBPBMSNOC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2N=C(C)ON=2)C=C1

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.193
• Melting Point: 103.2-103.5
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.534
• PSA: 65.22000
• LogP: 2.22170
• pka: -0.82±0.25(Predicted)

Ethyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate Security Information

• Hazard Statement： Harmful